Cas no 29077-60-9 (3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2,3-dihydrochromen-8-yl]hexanoic acid)
29077-60-9 structure
Product Name:3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2,3-dihydrochromen-8-yl]hexanoic acid
CAS No:29077-60-9
MF:C32H46O6
MW:526.704050540924
CID:270492
Update Time:2024-02-29
3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2,3-dihydrochromen-8-yl]hexanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-8-propanoicacid,3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-buten-1-yl)-6-[5-methyl-2-(1-methylethenyl)-5-hexen-1-yl]-4,7-dioxo-b-propyl-, (2R,3R)-rel-
- 2H-1-Benzopyran-8-propanoicacid,3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-butenyl)-6-[5-methyl-2-(1-methylethenyl)-5-hexenyl]-4,7-dioxo-b-propyl-, (2R,3R)-rel- (9CI)
- 8-Chromanpropionic acid, 6,7-dihydro-5-hydroxy-6-(2-isopropenyl-5-methyl-5-hexenyl)-2,3-dimethyl-6-(3-methyl-2-butenyl)-4,7-dioxo-b-propyl- (8CI)
- Brasiliensicacid
- Braziliensic acid
- Brasiliensic acid
- 3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2
- 3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2,3-dihydrochromen-8-yl]hexanoic acid
-
- Inchi: 1S/C32H46O6/c1-10-11-23(16-25(33)34)26-29-27(28(35)21(8)22(9)38-29)31(37)32(30(26)36,15-14-19(4)5)17-24(20(6)7)13-12-18(2)3/h14,21-24,36H,2,6,10-13,15-17H2,1,3-5,7-9H3,(H,33,34)
- InChI Key: KIJUYUSCTWDZNB-UHFFFAOYSA-N
- SMILES: O1C(C)C(C)C(C2=C1C(C(CC(=O)O)CCC)=C(C(C/C=C(\C)/C)(C2=O)CC(C(=C)C)CCC(=C)C)O)=O
Computed Properties
- Exact Mass: 526.329
- Monoisotopic Mass: 526.329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 13
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 7.119
3-[7-Hydroxy-2,3-dimethyl-6-(3-methylbut-2-enyl)-6-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)-4,5-dioxo-2,3-dihydrochromen-8-yl]hexanoic acid Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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